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Compound of Interest

Compound Name: 3-(2-Nitrophenyl)propanoic acid

Cat. No.: B181183

For researchers, scientists, and drug development professionals, caged compounds offer an
unparalleled ability to control cellular processes with high spatial and temporal precision. By
masking a bioactive molecule with a photolabile protecting group, these compounds allow for
the light-induced release of the active molecule, enabling precise manipulation of signaling
pathways and other cellular functions.

This guide provides a comparative analysis of the efficacy of different caged compounds in
controlling cellular processes. We will delve into their photochemical properties, provide
detailed experimental protocols for their use, and visualize key pathways and workflows to aid
in experimental design and interpretation.

Performance Comparison of Key Caged
Compounds

The efficacy of a caged compound is determined by several key photochemical parameters.
The quantum yield (®) represents the efficiency of photorelease upon absorption of a photon.
The two-photon absorption cross-section (du) is a measure of the efficiency of two-photon
excitation, which is crucial for high-resolution 3D uncaging. The rate of release determines the
temporal precision of the experiment, and for caged ions like Ca2+, the dissociation constant
(Kd) before and after photolysis dictates the change in free ion concentration.
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Visualizing Cellular Control with Caged Compounds

To better understand the application of caged compounds, the following diagrams illustrate a

key signaling pathway and a typical experimental workflow.
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General Workflow for Caged Compound Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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